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Compound of Interest

Compound Name: Z-Asp(OBzl)-OH

Cat. No.: B554424

Technical Data for Cbz-Asp(OBzl)-OH

Synonyms: Z-Asp(OBzl)-OH, N-Cbz-L-Aspartic acid 4-benzyl ester, 4-Benzyl N-
Carbobenzoxy-L-aspartate

This document provides the core physicochemical properties of Cbz-Asp(OBzl)-OH, a
derivative of aspartic acid commonly used in peptide synthesis and other biochemical research.

[1]

Physicochemical Properties

The fundamental molecular characteristics of Cbz-Asp(OBzl)-OH are summarized below. This
data is essential for experimental design, including stoichiometric calculations and analytical

characterization.
Property Value Citations
Molecular Formula C19H19NOs 2131141511611 71
Molecular Weight 357.36 g/mol [1]
357.4 g/mol [3][6]
357.35726 g/mol [2]
CAS Number 3479-47-8 [1]1[2][3]
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Experimental Considerations

While detailed experimental protocols are application-specific, the following information from
suppliers is relevant for handling and use:

¢ Solubility: The compound is soluble in various organic solvents including Dimethyl Sulfoxide
(DMSO), Chloroform, Dichloromethane, and Ethyl Acetate.[8] It is noted to be insoluble in
water.[4][8] One source suggests a solubility of 45 mg/mL in DMSO, which corresponds to a
concentration of 125.92 mM.[1]

» Storage: For long-term stability, it is recommended to store the powdered form at -20°C.[1] In
solvent, storage at -80°C is advised.[1]

Logical Relationship of Synonyms

The various names for this compound all refer to the same chemical structure. The following
diagram illustrates the relationships between the common abbreviations and the full chemical
name.

Synonyms and Structure

Cbz-Asp(OBzl)-OH Z-Asp(OBzl)-OH

is an abbreviation for /Is an abbreviation for
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Caption: Relationship between common abbreviations and the full chemical name for Cbz-
Asp(OBzl)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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